Cas no 1518855-39-4 (3-benzyloxy-2,2-dimethyl-cyclobutanamine)
3-benzyloxy-2,2-dimethyl-cyclobutanamine Chemical and Physical Properties
Names and Identifiers
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- 3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine
- 3-benzyloxy-2,2-dimethyl-cyclobutanamine
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- Inchi: 1S/C13H19NO/c1-13(2)11(14)8-12(13)15-9-10-6-4-3-5-7-10/h3-7,11-12H,8-9,14H2,1-2H3
- InChI Key: CXYDSYBZISZBRQ-UHFFFAOYSA-N
- SMILES: C1(N)CC(OCC2=CC=CC=C2)C1(C)C
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 282.7±33.0 °C at 760 mmHg
- Flash Point: 114.1±18.6 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-benzyloxy-2,2-dimethyl-cyclobutanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-benzyloxy-2,2-dimethyl-cyclobutanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM442078-250mg |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95%+ | 250mg |
$513 | 2022-09-02 | |
| Chemenu | CM442078-500mg |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95%+ | 500mg |
$794 | 2022-09-02 | |
| Chemenu | CM442078-1g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95%+ | 1g |
$856 | 2022-12-31 | |
| Enamine | EN300-140779-0.05g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95% | 0.05g |
$216.0 | 2023-06-06 | |
| Enamine | EN300-140779-0.1g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95% | 0.1g |
$322.0 | 2023-06-06 | |
| Enamine | EN300-140779-0.25g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95% | 0.25g |
$459.0 | 2023-06-06 | |
| Enamine | EN300-140779-0.5g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95% | 0.5g |
$723.0 | 2023-06-06 | |
| Enamine | EN300-140779-1.0g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95% | 1g |
$928.0 | 2023-06-06 | |
| Enamine | EN300-140779-2.5g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95% | 2.5g |
$1819.0 | 2023-06-06 | |
| Enamine | EN300-140779-5.0g |
3-(benzyloxy)-2,2-dimethylcyclobutan-1-amine |
1518855-39-4 | 95% | 5g |
$2692.0 | 2023-06-06 |
3-benzyloxy-2,2-dimethyl-cyclobutanamine Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-benzyloxy-2,2-dimethyl-cyclobutanamine
Recent Advances in the Study of 3-Benzyloxy-2,2-dimethyl-cyclobutanamine (CAS: 1518855-39-4)
The compound 3-benzyloxy-2,2-dimethyl-cyclobutanamine (CAS: 1518855-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring structure and benzyloxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 3-benzyloxy-2,2-dimethyl-cyclobutanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological testing and potential clinical development. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its drug-like properties.
Pharmacological investigations have revealed that 3-benzyloxy-2,2-dimethyl-cyclobutanamine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may interact with GABAergic and glutamatergic pathways, which are implicated in a range of neurological and psychiatric disorders. These findings were corroborated by a recent preprint from a research group at the University of California, which utilized advanced electrophysiological techniques to elucidate the compound's effects on neuronal activity.
In addition to its neurological applications, 3-benzyloxy-2,2-dimethyl-cyclobutanamine has also been explored for its potential anti-inflammatory and analgesic properties. A 2024 study in the European Journal of Pharmacology demonstrated that the compound significantly reduced inflammatory markers in a rodent model of chronic pain. The researchers attributed this effect to the molecule's ability to inhibit specific pro-inflammatory cytokines, suggesting a possible new avenue for the development of non-opioid pain relievers.
Despite these promising findings, challenges remain in the development of 3-benzyloxy-2,2-dimethyl-cyclobutanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted pharmacological profile make it a compelling candidate for further investigation. Ongoing research aims to refine its therapeutic potential and explore its applicability in treating a broader range of conditions.
In conclusion, 3-benzyloxy-2,2-dimethyl-cyclobutanamine (CAS: 1518855-39-4) represents a promising area of research in chemical biology and drug discovery. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for future studies. As researchers continue to unravel its mechanisms of action and therapeutic potential, this compound may emerge as a valuable tool in addressing unmet medical needs in neurology and pain management.
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